Tetradec-10-en-1-ol

• IUPAC Name: tetradec-10-en-1-ol
• InChI: InChI=1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h4-5,15H,2-3,6-14H2,1H3
• InChI Key: KRGSHQFWLNRTDO-UHFFFAOYSA-N
• Canonical SMILES: CCCC=CCCCCCCCCCO
• Molecular Formula: C14H28O
• DSSTOX Substance ID: DTXSID60708333
• Molecular Weight: 212.37 g/mol
• CAS No.: 57393-02-9

Description

Tetradec-10-en-1-ol, also known as (Z)-11-Tetradecen-1-ol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. It is found in Etlingera elatior.

Synthesis Analysis

A method has been developed for obtaining (Z)tetradec-11-en-1-ol via dodec-11-yn-1-ol. The hydrogenation of certain compounds over Lindlar catalyst in hexane solution at 15-20°C gave quantitative yields of (Z)tetradec-11-en-1-ol.

Molecular Structure Analysis

The molecular formula of this compound is C14H28O. The molecular weight is 212.3715. The IUPAC Standard InChI is InChI=1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h3-4,15H,2,5-14H2,1H3/b4-3+.

Physical And Chemical Properties Analysis

This compound is an extremely weak basic (essentially neutral) compound based on its pKa.

Scientific Research Applications

• Insect Pheromones and Analogues :

  • Tetradec-10-en-1-ol and its derivatives, such as tetradec-11E-enal and tetradec-11E-en-l-ol, have been used in the synthesis of components for insect pheromones. These substances are significant in the pheromones of many species of insects, particularly in the order Lepidoptera (Odinokov et al., 2004). Similar compounds like tetradec-11-en-1-ol, hexadec-11-en-1-ol, and octadec-11-en-1-ol, which are attractants for Lepidoptera species, have also been synthesized, demonstrating the versatility of this compound in creating insect attractants (Dzhemilev et al., 2004).

• Microelectronics Application :

  • In the field of microelectronics, derivatives of this compound have been explored. For example, Tetraethoxysilane (TEOS), related to this compound, has been incorporated into polyamic acid, a precursor to polyimide (PI), to develop low dielectric constant materials with improved mechanical and hygroscopic properties for microelectronics devices (Kurmvanshi et al., 2012).

• Synthesis of Sex Pheromones :

  • The compound has been utilized in the synthesis of sex pheromones for various insects. For instance, 11-Tetradecen-1-ol acetate, a powerful attractant, is used to trap corn pests and is similar to an isomeric mixture extracted from male Ostrinia nubilalis, a pest species (Li et al., 2008).